Cas no 54796-48-4 (4-(methoxymethyl)thiophene-2-carbaldehyde)

4-(Methoxymethyl)thiophene-2-carbaldehyde is a versatile heterocyclic aldehyde featuring a thiophene core functionalized with a methoxymethyl group at the 4-position and a formyl group at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The methoxymethyl group enhances solubility and reactivity, while the aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition reactions. Its well-defined structure and stability under standard conditions make it suitable for applications in fine chemical synthesis and research. The compound is typically handled under inert conditions to preserve its reactivity.

4-(methoxymethyl)thiophene-2-carbaldehyde structure

54796-48-4 structure

Product Name:4-(methoxymethyl)thiophene-2-carbaldehyde

CAS No:54796-48-4

MF:C₇H₈O₂S

MW:156.202220916748

MDL:MFCD06803378

CID:353655

PubChem ID:20098995

Update Time:2025-05-27

4-(methoxymethyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxaldehyde, 4-(methoxymethyl)-
- 4-(methoxymethyl)thiophene-2-carbaldehyde
- DTXSID20602368
- Z1198171052
- AKOS000365116
- EN300-264681
- 54796-48-4
- MDL： MFCD06803378
- Inchi： 1S/C7H8O2S/c1-9-4-6-2-7(3-8)10-5-6/h2-3,5H,4H2,1H3
- InChI Key： RVFSBPHAVDOOBN-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC(=C1)COC

Computed Properties

Exact Mass: 156.02454
Monoisotopic Mass: 156.02450067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 54.5Å²

Experimental Properties

PSA: 26.3

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